Cas no 3307-83-3 (5-hydroxy-6-methyl-nicotinic acid ethyl ester)

3307-83-3 structure
Product name:5-hydroxy-6-methyl-nicotinic acid ethyl ester
5-hydroxy-6-methyl-nicotinic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-6-methyl-nicotinic acid ethyl ester
- A905112
- Ethyl 5-hydroxy-6-methylnicotinate
- DB-101120
- 3307-83-3
- ETHYL 5-HYDROXY-6-METHYLPYRIDINE-3-CARBOXYLATE
-
- MDL: MFCD18382780
- Inchi: InChI=1S/C9H11NO3/c1-3-13-9(12)7-4-8(11)6(2)10-5-7/h4-5,11H,3H2,1-2H3
- InChI Key: UHOAHFQMCGNFSO-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC(=C(C)N=C1)O
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4Ų
- XLogP3: 1.1
5-hydroxy-6-methyl-nicotinic acid ethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029003682-500mg |
Ethyl 5-hydroxy-6-methylnicotinate |
3307-83-3 | 95% | 500mg |
$1752.40 | 2023-09-02 | |
Alichem | A029003682-1g |
Ethyl 5-hydroxy-6-methylnicotinate |
3307-83-3 | 95% | 1g |
$3068.70 | 2023-09-02 | |
Alichem | A029003682-250mg |
Ethyl 5-hydroxy-6-methylnicotinate |
3307-83-3 | 95% | 250mg |
$1009.40 | 2023-09-02 |
5-hydroxy-6-methyl-nicotinic acid ethyl ester Related Literature
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Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345
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Fang Tian,Xiao-Nian Li,Lin Peng,Li-Xin Wang Org. Biomol. Chem., 2015,13, 6371-6379
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Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
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Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
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Jing Huang,Chang-an Tao,Qi An,Weixia Zhang,Yiguang Wu,Xuesong Li,Dezhong Shen,Guangtao Li Chem. Commun., 2010,46, 967-969
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Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
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Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
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Weiping Li,Long Li,Shenguang Ge,Xianrang Song,Lei Ge,Mei Yan,Jinghua Yu Chem. Commun., 2013,49, 7687-7689
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Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
3307-83-3 (5-hydroxy-6-methyl-nicotinic acid ethyl ester) Related Products
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